Cas no 1207018-24-3 (ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate)

• Product Name: ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate
• CAS No: 1207018-24-3
• MF: C₁₇H₂₂ClN₃O₅
• MW: 383.826683521271
• CID: 6005726
• PubChem ID: 45505124
• Update Time: 2025-06-10

ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate
• VFOSHZLPWAJJBC-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[[2-[(3-chloro-4-methoxyphenyl)amino]-2-oxoacetyl]amino]-, ethyl ester
• ethyl 4-{[(3-chloro-4-methoxyphenyl)carbamoyl]formamido}piperidine-1-carboxylate
• ethyl 4-(2-((3-chloro-4-methoxyphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate
• VU0523711-1
• ethyl 4-[[2-(3-chloro-4-methoxyanilino)-2-oxoacetyl]amino]piperidine-1-carboxylate
• 1207018-24-3
• CHEMBL5001967
• AKOS024522222
• F5852-1899

• Inchi： 1S/C17H22ClN3O5/c1-3-26-17(24)21-8-6-11(7-9-21)19-15(22)16(23)20-12-4-5-14(25-2)13(18)10-12/h4-5,10-11H,3,6-9H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： VFOSHZLPWAJJBC-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC(C(NC2=CC=C(OC)C(Cl)=C2)=O)=O)CC1

Computed Properties

• Exact Mass: 383.1247985g/mol
• Monoisotopic Mass: 383.1247985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 10.34±0.70(Predicted)

Additional information on ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate

Professional Introduction to Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate (CAS No: 1207018-24-3)

Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate, a key compound with the CAS number 1207018-24-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a piperidine ring fused with a carbamoylformamido moiety and an aromatic 3-chloro-4-methoxyphenyl substituent makes it a promising candidate for further investigation in drug discovery.

The molecular structure of Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate is characterized by its complex functional groups, which contribute to its diverse chemical properties. The carbamoylformamido group is particularly noteworthy, as it has been implicated in various biological interactions. Recent studies have highlighted the role of such groups in modulating enzyme activity and receptor binding, making this compound a valuable asset in the development of novel therapeutics.

Recent advancements in medicinal chemistry have demonstrated the importance of piperidine derivatives in the design of bioactive molecules. Piperidine scaffolds are known for their ability to enhance pharmacokinetic profiles, including improved solubility and metabolic stability. In particular, compounds containing a piperidine ring have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate leverages these properties, making it an attractive candidate for further exploration.

The aromatic component, specifically the 3-chloro-4-methoxyphenyl group, adds another layer of complexity to the compound's behavior. This substituent has been shown to influence electronic properties and binding affinity, which are critical factors in drug design. The combination of these features suggests that Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate may exhibit unique interactions with biological targets, potentially leading to new therapeutic strategies.

In the context of current research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The structural motifs present in Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate make it a suitable candidate for this purpose. For instance, the carbamoylformamido group could serve as a scaffold for designing inhibitors or activators of key enzymes involved in disease pathways. Preliminary computational studies have suggested that this compound may interact with specific residues on target proteins, thereby altering their function.

Moreover, the ethyl ester functionality at the carboxylic acid position provides a handle for further derivatization. This allows chemists to modify the compound's properties while retaining its core structure. Such flexibility is crucial in drug development, as it enables fine-tuning of pharmacokinetic and pharmacodynamic parameters. For example, replacing the ethyl ester with other leaving groups could enhance solubility or improve oral bioavailability.

Recent publications have begun to explore the potential of similar compounds in treating inflammatory and autoimmune diseases. The ability of Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate to interact with biological targets suggests that it may have anti-inflammatory effects. This is particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The synthesis of Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis and catalytic transformations have enabled chemists to access these compounds with high yields and purity. This progress is crucial for advancing drug discovery efforts.

In conclusion, Ethyl 4-{(3-chloro-4-methoxyphenyl)carbamoylformamido}piperidine-1-carboxylate (CAS No: 1207018-24-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.